N-{1-[1-(4-hydroxy-3-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[2-[1-[(4-hydroxy-3-methoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C24H26N4O5/c1-31-21-12-16(2-4-19(21)29)14-27-10-7-18(8-11-27)28-23(6-9-25-28)26-24(30)17-3-5-20-22(13-17)33-15-32-20/h2-6,9,12-13,18,29H,7-8,10-11,14-15H2,1H3,(H,26,30)
• InChI Key: BCHDOVQLLPZZEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCC(CC2)N3C(=CC=N3)NC(=O)C4=CC5=C(C=C4)OCO5)O
• Molecular Formula: C24H26N4O5
• Molecular Weight: 450.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyrazole ring, a benzodioxole ring, and a carboxamide group. It also has a methoxy and a hydroxy substituent on a benzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. These groups would likely contribute to the overall polarity, reactivity, and physical properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the carboxamide group could be hydrolyzed to produce a carboxylic acid and an amine. The benzodioxole ring could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups and aromatic rings could influence its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context (such as the compound’s use in a drug or other application), it’s difficult to predict the mechanism of action. The compound’s activity would likely depend on how its structure interacts with other molecules in its environment.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity (if any). It could potentially be studied for use in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.